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Compound of Interest

Compound Name:
Pentanoic acid, 2-(4-

formylphenoxy)-

CAS No.: 1092301-10-4

Cat. No.: B12127855

Get Quote

Executive Summary & Compound Identity
2-(4-formylphenoxy)pentanoic acid is an ether-linked aromatic carboxylic acid. Its

fragmentation behavior is governed by three moieties: the ionizable carboxylic acid, the labile

ether linkage, and the reactive formyl (aldehyde) group on the aromatic ring.

Property Detail

IUPAC Name 2-(4-formylphenoxy)pentanoic acid

Molecular Formula C₁₂H₁₄O₄

Monoisotopic Mass 222.0892 Da

Key Functional Groups
Carboxylic Acid (C-1), Ether (C-2), Aldehyde

(Para-position)

Primary Ionization ESI(-) [M-H]⁻ (Preferred for sensitivity)
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Experimental Protocol (LC-MS/MS Conditions)
To replicate the fragmentation patterns described below, the following "self-validating" protocol

is recommended. This setup ensures optimal ionization of the carboxylic acid moiety while

maintaining sufficient energy for informative fragmentation.

LC-MS/MS Methodology
Instrument: Q-TOF or Triple Quadrupole Mass Spectrometer.

Ionization Source: Electrospray Ionization (ESI).[1][2][3]

Polarity: Negative (Primary) and Positive (Secondary).

Column: C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.7 µm).

Mobile Phase:

(A) Water + 0.1% Formic Acid (for Positive) / 5mM Ammonium Acetate (for Negative).

(B) Acetonitrile.

Flow Rate: 0.3 mL/min.

Collision Energy (CE): Ramped 10–40 eV (to capture both precursor and low-mass

fragments).

Scientist's Note: In Negative Mode, avoid using Formic Acid in high concentrations as it

suppresses ionization of the carboxylate. Use Ammonium Acetate to buffer pH ~5-6, ensuring

the [M-H]⁻ species is dominant.

Fragmentation Analysis: Negative Mode (ESI-)
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Rationale: Negative mode is the gold standard for this compound due to the acidic proton. The

spectrum is cleaner, dominated by stable anions formed via decarboxylation and ether

cleavage.

Primary Pathway: Decarboxylation & Ether Cleavage
The precursor ion [M-H]⁻ (m/z 221) undergoes two major competing pathways:

Neutral Loss of CO₂: A characteristic "signature" of carboxylic acids, yielding the stabilized

carbanion/radical.

Ether Cleavage: The C-O bond breaks to release the stable 4-formylphenoxide anion.

Data Table: ESI(-) Transitions
m/z
(Observed)

Ion Identity Formula Loss (Neutral)
Relative
Abundance

221.08 Precursor [M-H]⁻ C₁₂H₁₃O₄⁻ -
100% (Base

Peak)

177.09
Decarboxylated

Ion
C₁₁H₁₃O₂⁻ CO₂ (44 Da) High

121.03
4-

Formylphenoxide
C₇H₅O₂⁻

C₅H₈O₂

(Pentanoic

residue)

Medium

93.03
Phenoxide

Radical
C₆H₅O⁻

CO (28 Da from

m/z 121)
Low

Pathway Visualization (ESI-)
The following diagram illustrates the logical flow of fragmentation in negative mode.
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Precursor [M-H]⁻
m/z 221.08

Decarboxylated Ion
[M-H-CO₂]⁻
m/z 177.09

- CO₂ (44 Da)

4-Formylphenoxide
[O-Ph-CHO]⁻
m/z 121.03

- Pentanoic Acid Residue
(Ether Cleavage)

Phenoxide Fragment
[C₆H₅O]⁻
m/z 93.03

- CO (28 Da)

Click to download full resolution via product page

Caption: ESI(-) Fragmentation Pathway showing parallel decarboxylation and ether cleavage

events.

Fragmentation Analysis: Positive Mode (ESI+)
Rationale: While less sensitive, positive mode provides complementary structural information,

particularly regarding the aldehyde and alkyl chain.

Primary Pathway: Dehydration & Carbonyl Loss
The precursor [M+H]⁺ (m/z 223) is less stable. The proton typically localizes on the carbonyl

oxygen of the aldehyde or the ether oxygen, triggering rapid neutral losses.

Data Table: ESI(+) Transitions
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m/z
(Observed)

Ion Identity Formula Loss (Neutral) Mechanism

223.10
Precursor

[M+H]⁺
C₁₂H₁₅O₄⁺ - Protonation

205.09 Dehydrated Ion C₁₂H₁₃O₃⁺ H₂O (18 Da)
Acid/Aldehyde

dehydration

195.10 Deformylated Ion C₁₁H₁₅O₃⁺ CO (28 Da)
Loss from

Aldehyde

177.09 Combined Loss C₁₁H₁₃O₂⁺ H₂O + CO Sequential loss

123.04
Protonated

Phenol
C₇H₇O₂⁺ C₅H₈O₂ Ether Cleavage

Pathway Visualization (ESI+)

Precursor [M+H]⁺
m/z 223.10

[M+H-H₂O]⁺
m/z 205.09

- H₂O

[M+H-CO]⁺
m/z 195.10

- CO (Aldehyde)

Protonated
4-Hydroxybenzaldehyde

m/z 123.04

Ether Cleavage

Click to download full resolution via product page

Caption: ESI(+) Fragmentation Pathway highlighting competitive water and carbon monoxide

losses.[1][2][3]

Comparative Analysis: Pentanoic vs. Acetic Acid
Analog
To validate the alkyl chain length, it is crucial to compare 2-(4-formylphenoxy)pentanoic acid

with its common analog, 2-(4-formylphenoxy)acetic acid.
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Feature
2-(4-
formylphenoxy)pen

tanoic acid

2-(4-
formylphenoxy)ace

tic acid
Diagnostic Value

Precursor (ESI-) m/z 221 m/z 179
Δ 42 Da confirms

Propyl chain vs H.

Base Fragment
m/z 177

(Decarboxylated)

m/z 135

(Decarboxylated)

Consistent CO₂ loss

mechanism.

Common Fragment
m/z 121

(Formylphenoxide)

m/z 121

(Formylphenoxide)

Conserved Core:

Confirms the aromatic

headgroup is identical.

Retention Time
Later (More

Hydrophobic)
Earlier (More Polar)

Pentyl chain increases

RT on C18.

Conclusion: The presence of the m/z 121 fragment in both spectra, combined with the mass

shift of +42 Da in the parent and decarboxylated ions of the pentanoic derivative, definitively

identifies the alkyl chain elongation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12127855?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

